Cas no 1286208-74-9 ((R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate)
(R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate
- (R)-tert-Butyl 3-((3-bromobenzyl)amino)piperidine-1-carboxylate
- (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate
-
- Inchi: 1S/C17H25BrN2O2/c1-17(2,3)22-16(21)20-9-5-8-15(12-20)19-11-13-6-4-7-14(18)10-13/h4,6-7,10,15,19H,5,8-9,11-12H2,1-3H3/t15-/m1/s1
- InChI Key: UDNCJGVTDHTJNA-OAHLLOKOSA-N
- SMILES: BrC1=CC=CC(=C1)CN[C@H]1CN(C(=O)OC(C)(C)C)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 370
- XLogP3: 3.4
- Topological Polar Surface Area: 41.6
(R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064397-1g |
R)-tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate |
1286208-74-9 | 95% | 1g |
£330.00 | 2022-03-01 | |
| Chemenu | CM492729-1g |
(R)-tert-Butyl3-((3-bromobenzyl)amino)piperidine-1-carboxylate |
1286208-74-9 | 97% | 1g |
$370 | 2022-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1695209-250mg |
Tert-butyl (r)-3-((3-bromobenzyl)amino)piperidine-1-carboxylate |
1286208-74-9 | 98% | 250mg |
¥2165.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1695209-1g |
Tert-butyl (r)-3-((3-bromobenzyl)amino)piperidine-1-carboxylate |
1286208-74-9 | 98% | 1g |
¥5032.00 | 2024-08-09 |
(R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate
Comprehensive Guide to (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate (CAS No. 1286208-74-9)
(R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate (CAS No. 1286208-74-9) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of a bromobenzyl group and a tert-butyl carbamate moiety makes it a valuable intermediate for designing bioactive molecules.
The compound's chiral center at the piperidine ring is particularly significant, as it influences the stereoselectivity of reactions in drug development. Researchers often utilize (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate to synthesize enantiomerically pure compounds, which are critical for optimizing pharmacokinetic properties. Its CAS No. 1286208-74-9 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry.
One of the trending topics in pharmaceutical chemistry is the demand for chiral building blocks like (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate. With the rise of personalized medicine, enantioselective synthesis has gained prominence, making this compound a subject of interest in drug design forums. Additionally, its brominated aromatic structure allows for further functionalization, enabling researchers to explore novel therapeutic agents.
From an industrial perspective, CAS No. 1286208-74-9 is often discussed in the context of scale-up synthesis and process optimization. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing demand for high-purity intermediates. The compound's stability under various reaction conditions further enhances its appeal for large-scale applications.
In recent years, the scientific community has shown increased interest in piperidine-based scaffolds, with (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate being a prime example. Its role in the development of CNS-targeting drugs and enzyme inhibitors has been highlighted in several peer-reviewed studies. Researchers also explore its potential in catalysis and asymmetric synthesis, aligning with the broader trend of sustainable chemistry.
For those sourcing CAS No. 1286208-74-9, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's shelf life and storage conditions are also critical considerations, as improper handling can affect its reactivity in downstream applications.
In summary, (R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate is a key player in advanced chemical synthesis, bridging the gap between academic research and industrial innovation. Its unique structural features and broad applicability make it a staple in the toolkit of medicinal chemists and synthetic organic researchers worldwide.
1286208-74-9 ((R)-Tert-Butyl 3-(3-bromobenzylamino)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)